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Compound of Interest

Compound Name: 1,3-Diethylbenzene

Cat. No.: B7770003 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Diethylbenzene, tailored for researchers, scientists, and drug development professionals. The

following procedures ensure safe handling and compliance with hazardous waste regulations.

Immediate Safety and Handling
Before handling 1,3-Diethylbenzene, it is crucial to be aware of its hazards. It is a flammable

liquid that causes skin and eye irritation and can be fatal if swallowed and enters the airways.

[1] It is also toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 1,3-Diethylbenzene.[3] This includes:

Chemical-impermeable gloves.[3]

Protective clothing.[1]

Eye and face protection (safety glasses or goggles).[1]

Handling and Storage Precautions:

Handle only in a well-ventilated area or outdoors.[1][3]

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]
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Use non-sparking tools and explosion-proof electrical equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Store containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Spill Response Protocol
In the event of a spill or leak, follow these steps immediately:

Evacuate: Remove all personnel from the spill area except those involved in the cleanup.[4]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create sparks.[3][4]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Prevent the spill from spreading and from entering drains or surface waters.[3]

[5]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry

lime, sand, or soda ash.[4]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and closed container for disposal.[2][5]

Decontamination: Wash the spill area thoroughly after the cleanup is complete.[4]

Step-by-Step Disposal Procedure
The disposal of 1,3-Diethylbenzene is regulated as hazardous waste and must be conducted

in compliance with federal, state, and local regulations.[4][6] The U.S. Environmental Protection

Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act

(RCRA).[6][7]

Waste Classification: Chemical waste generators must first determine if the waste is

classified as hazardous.[2] Given its properties, 1,3-Diethylbenzene is considered

hazardous waste.[4]
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Containerization: Collect waste 1,3-Diethylbenzene in a designated, properly labeled

container that is in good condition and kept tightly closed.[1][2]

Storage: Store the waste container in a locked, cool, and well-ventilated area, away from

incompatible materials like oxidizing agents.[2][3]

Engage a Licensed Disposal Facility: Contact a licensed hazardous waste disposal company

to manage the treatment and disposal.[5] The material can be disposed of through controlled

incineration with flue gas scrubbing or at a licensed chemical destruction plant.[1][3] Do not

discharge the chemical into sewer systems or contaminate water, foodstuffs, or feed.[1][3]

Transportation: The waste must be transported by a licensed hazardous waste transporter to

a permitted treatment, storage, and disposal facility (TSDF).[8]

Disposal of Contaminated Packaging
Containers that held 1,3-Diethylbenzene must also be managed properly:

Reconditioning: Containers can be triple-rinsed (or the equivalent) and then offered for

recycling or reconditioning.[3]

Disposal: Alternatively, the packaging can be punctured to make it unusable for other

purposes and then disposed of in a sanitary landfill or through controlled incineration.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Diethylbenzene relevant to safety

and transportation.
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Property Value Source(s)

Transport Information

UN Number UN2049 [2][3]

UN Proper Shipping Name DIETHYLBENZENE [2][3]

Transport Hazard Class 3 (Flammable Liquid) [2][3]

Packing Group III [2][3]

Physical Properties

Flash Point 56 °C

Boiling Point 182 °C

Melting Point -84 °C

Safety Ratings

NFPA Flammability 2 (Moderate) [4]

NFPA Reactivity 0 (Minimal) [4]

Ecotoxicity

Toxicity to Fish (LC50)
4.05 - 4.25 mg/L, 96h (Fathead

Minnow)
[2][3]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,3-Diethylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0694.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0694.pdf
https://www.fishersci.com/store/msds?partNumber=AA43369S0&productDescription=1+3-DIETHYLBENZENE+97%2B%25+2ML&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/m-diethylbenzene-pid_Seven5647.html
https://www.benchchem.com/product/b7770003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification

Initial Response

Waste Management & Disposal

Contaminated Packaging

1,3-Diethylbenzene Waste

Spill or Routine Waste?

Spill Protocol:
1. Evacuate & Remove Ignition Sources

2. Contain with Inert Material
3. Collect in Sealed Container

Spill

Routine Collection:
Collect in Designated,

Labeled Waste Container

Routine

Store in Cool, Well-Ventilated,
Secure Area

Confirm Hazardous Waste Classification
(per Local/Federal Regulations) Triple Rinse Container

Arrange for Licensed
Hazardous Waste Disposal Service

Final Disposal:
Controlled Incineration or

Chemical Destruction Plant

Recycle or Dispose?

Recycle / Recondition

Recycle

Puncture & Dispose
(Sanitary Landfill or Incineration)

Dispose

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Diethylbenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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